Cas no 1890316-80-9 ((1-Tert-butylcyclobutyl)methanol)

(1-Tert-butylcyclobutyl)methanol is a specialized organic compound featuring a cyclobutyl ring substituted with a tert-butyl group and a hydroxymethyl functional group. This structure imparts unique steric and electronic properties, making it valuable in synthetic chemistry as a building block for complex molecular frameworks. The tert-butyl group enhances stability, while the hydroxymethyl moiety offers reactivity for further functionalization, such as esterification or ether formation. Its rigid cyclobutyl core can influence conformational dynamics in target molecules, useful in pharmaceutical and materials research. The compound’s well-defined stereochemistry and purity ensure consistent performance in precision applications. Suitable for use under controlled conditions, it requires proper handling due to its potential reactivity.
(1-Tert-butylcyclobutyl)methanol structure
1890316-80-9 structure
Product Name:(1-Tert-butylcyclobutyl)methanol
CAS No:1890316-80-9
MF:C9H18O
MW:142.238623142242
CID:5776988
PubChem ID:116963723
Update Time:2025-10-28

(1-Tert-butylcyclobutyl)methanol Chemical and Physical Properties

Names and Identifiers

    • EN300-1803346
    • SCHEMBL17363065
    • 1890316-80-9
    • (1-tert-butylcyclobutyl)methanol
    • (1-(tert-Butyl)cyclobutyl)methanol
    • Cyclobutanemethanol, 1-(1,1-dimethylethyl)-
    • (1-Tert-butylcyclobutyl)methanol
    • Inchi: 1S/C9H18O/c1-8(2,3)9(7-10)5-4-6-9/h10H,4-7H2,1-3H3
    • InChI Key: GETIKDCHOWCYLW-UHFFFAOYSA-N
    • SMILES: OCC1(CCC1)C(C)(C)C

Computed Properties

  • Exact Mass: 142.135765193g/mol
  • Monoisotopic Mass: 142.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.922±0.06 g/cm3(Predicted)
  • Boiling Point: 177.2±8.0 °C(Predicted)
  • pka: 15.05±0.10(Predicted)

(1-Tert-butylcyclobutyl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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